Cas no 1904207-88-0 (N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide)

• Product Name: N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide
• CAS No: 1904207-88-0
• MF: C₁₆H₁₂F₃N₃O₄S
• MW: 399.344392776489
• CID: 6171906
• PubChem ID: 168001019
• Update Time: 2025-10-25

N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide
• N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide
• 1904207-88-0

• Inchi： 1S/C16H12F3N3O4S/c1-26-12-10(18)7(6-8(17)11(12)19)14(23)20-3-4-22-15(24)13-9(2-5-27-13)21-16(22)25/h2,5-6,13H,3-4H2,1H3,(H,20,23)
• InChI Key： LHJSSLAOANDMRW-UHFFFAOYSA-N
• SMILES： S1C=CC2C1C(N(C(N=2)=O)CCNC(C1C=C(C(=C(C=1F)OC)F)F)=O)=O

Computed Properties

• Exact Mass: 399.05006153g/mol
• Monoisotopic Mass: 399.05006153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 113Ų

Additional information on N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide

N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide: A Comprehensive Overview

N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide (CAS No. 1904207-88-0) is a novel heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This thienopyrimidine derivative combines a 2,4-dioxo-thieno[3,2-d]pyrimidine core with a 2,4,5-trifluoro-3-methoxybenzamide moiety, creating a molecule with interesting physicochemical properties and biological activity.

The compound's molecular structure features several notable characteristics that make it valuable for drug discovery. The thieno[3,2-d]pyrimidine scaffold is known for its ability to interact with various biological targets, while the trifluoromethoxybenzamide portion contributes to enhanced metabolic stability and membrane permeability. Researchers have shown particular interest in this compound's potential as a kinase inhibitor, with preliminary studies suggesting activity against certain cancer-related protein kinases.

Recent trends in medicinal chemistry have highlighted the importance of fluorinated heterocycles like 1904207-88-0, as they often demonstrate improved pharmacokinetic properties compared to their non-fluorinated counterparts. The strategic placement of three fluorine atoms and a methoxy group on the benzamide ring enhances the compound's electronic properties and may contribute to specific binding interactions with biological targets.

From a synthetic chemistry perspective, N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide represents an interesting case study in heterocyclic compound design. The molecule's thienopyrimidine core can be synthesized through established condensation reactions, while the 2,4,5-trifluoro-3-methoxybenzamide side chain requires careful introduction to maintain the desired stereochemistry and functionality.

In pharmaceutical applications, compounds containing the thieno[3,2-d]pyrimidine scaffold have shown promise in addressing several current medical challenges. Researchers are particularly interested in exploring whether CAS 1904207-88-0 might have applications in targeted cancer therapies, given the growing demand for more selective treatments with fewer side effects. The compound's structural features suggest potential for protein-protein interaction inhibition, an area of intense research in drug development.

The physicochemical properties of N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide contribute to its research utility. The compound demonstrates moderate solubility in common organic solvents, which facilitates its use in various experimental settings. Its molecular weight and logP value fall within ranges typically associated with good drug-like properties, making it an attractive candidate for further medicinal chemistry optimization.

Recent advances in computational chemistry and molecular modeling have enabled researchers to better understand the potential binding modes of 1904207-88-0 with various biological targets. These in silico studies complement traditional laboratory research and help guide the design of more potent analogs. The compound's three-dimensional structure presents multiple opportunities for structure-activity relationship studies, which are crucial for developing optimized therapeutic agents.

The growing interest in fluorinated pharmaceutical compounds has positioned CAS 1904207-88-0 as a valuable research tool. Fluorine incorporation often improves metabolic stability and binding affinity, addressing two key challenges in modern drug development. The specific 2,4,5-trifluoro substitution pattern on the benzamide ring may confer unique electronic properties that influence the compound's biological activity.

From a commercial perspective, N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide is primarily available as a research chemical for laboratory use. Suppliers typically offer the compound in milligram to gram quantities, with purity levels suitable for most research applications. The current market demand reflects the compound's potential as a lead structure for further drug discovery efforts.

Ongoing research into thienopyrimidine derivatives like 1904207-88-0 aligns with several emerging trends in medicinal chemistry. These include the development of allosteric modulators, covalent inhibitors, and proteolysis targeting chimeras (PROTACs). The compound's versatile structure makes it amenable to various chemical modifications that could yield novel therapeutic agents addressing unmet medical needs.

Quality control and characterization of N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify the compound's identity and purity. These analytical methods ensure researchers receive material suitable for their specific experimental requirements.

As research into heterocyclic compounds continues to advance, CAS 1904207-88-0 represents an interesting example of how strategic molecular design can yield compounds with promising biological activity. Future studies may explore the compound's potential in addressing other therapeutic areas beyond oncology, such as inflammatory diseases or neurological disorders, where thienopyrimidine derivatives have shown some activity.

The storage and handling of N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide follow standard laboratory protocols for organic compounds. Recommended storage conditions typically include protection from light and moisture at controlled temperatures. These precautions help maintain the compound's stability and ensure reliable experimental results over time.

In conclusion, N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,4,5-trifluoro-3-methoxybenzamide (CAS No. 1904207-88-0) represents a valuable addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its unique combination of thienopyrimidine core and fluorinated benzamide moiety offers multiple opportunities for drug discovery and development. As research into this compound and its analogs progresses, it may contribute to the development of novel therapeutic agents addressing various medical challenges.